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Compound of Interest

Compound Name: DAP-81

Cat. No.: B10837500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DAP-81 is a potent and selective diaminopyrimidine derivative that functions as an inhibitor of

Polo-like kinase 1 (Plk1).[1] Plk1 is a critical serine/threonine kinase that plays a pivotal role in

the regulation of the cell cycle, particularly during mitosis. Inhibition of Plk1 by DAP-81 disrupts

the formation of the bipolar mitotic spindle, leading to cell cycle arrest and the formation of

monopolar spindles.[1] With a half-maximal inhibitory concentration (IC50) of 0.9 nM in in vitro

assays, DAP-81 is a valuable tool for studying cell cycle regulation and a potential candidate

for anticancer drug development.[1]

Accurate and consistent preparation of DAP-81 stock solutions is paramount for obtaining

reliable and reproducible results in downstream applications, including cell-based assays and

preclinical studies. This document provides a detailed protocol for the preparation, storage, and

handling of DAP-81 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for DAP-81.
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Parameter Value Reference

Molecular Formula C₂₅H₂₀N₆O₄ --INVALID-LINK--

Molecular Weight 468.46 g/mol --INVALID-LINK--

CAS Number 794466-17-4 --INVALID-LINK--

In Vitro IC₅₀ (Plk1) 0.9 nM --INVALID-LINK--

Appearance Solid powder --INVALID-LINK--

Recommended Solvent Dimethyl sulfoxide (DMSO) --INVALID-LINK--

Experimental Protocols
Materials

DAP-81 powder (CAS 794466-17-4)

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparing a 10 mM DAP-81 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DAP-81 in DMSO.

Preparation: Before handling the compound, ensure you are wearing appropriate PPE. Work

in a well-ventilated area or a chemical fume hood.
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Weighing: Accurately weigh the desired amount of DAP-81 powder. To prepare 1 mL of a 10

mM stock solution, you will need 4.68 mg of DAP-81.

Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 468.46 g/mol x 1000 = 4.6846 mg

Solubilization:

Add the weighed DAP-81 powder to a sterile microcentrifuge tube or cryovial.

Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, if you

weighed 4.68 mg of DAP-81, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube.

Vortex the solution for several minutes until the DAP-81 powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes or cryovials.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term storage,

aliquots can be kept at -20°C for up to one month.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Dilution to Working Concentration
To prepare a working solution for cell-based assays, thaw a single aliquot of the 10 mM DAP-
81 stock solution at room temperature. Perform serial dilutions of the concentrated DMSO
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stock in your cell culture medium to achieve the final desired working concentration.

Important Considerations:

To prevent precipitation of the compound, add the DMSO stock solution to the culture

medium and mix immediately and thoroughly.

The final concentration of DMSO in the cell culture should be kept low, typically below 0.5%,

to avoid solvent-induced cytotoxicity.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Safety and Handling Precautions
A specific Safety Data Sheet (SDS) for DAP-81 is not readily available. Therefore, it is prudent

to handle it as a potent, biologically active compound with the following precautions:

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling DAP-81 powder and solutions.

Handling: Avoid inhalation of the powder and direct contact with skin and eyes. Handle the

compound in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.

Visualizations
DAP-81 Stock Solution Preparation Workflow
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Workflow for DAP-81 Stock Solution Preparation
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Caption: Workflow for preparing DAP-81 stock solution.

DAP-81 Mechanism of Action
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Simplified Signaling Pathway of DAP-81 Action
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Caption: DAP-81 inhibits Plk1, leading to monopolar spindles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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